Cas no 18640-60-3 (1-(5-Chloro-2-nitrophenyl)-1-ethanone)

1-(5-Chloro-2-nitrophenyl)-1-ethanone structure
18640-60-3 structure
Product Name:1-(5-Chloro-2-nitrophenyl)-1-ethanone
CAS No:18640-60-3
MF:C8H6ClNO3
MW:199.591141223907
MDL:MFCD03787322
CID:219001
PubChem ID:255582
Update Time:2025-04-19

1-(5-Chloro-2-nitrophenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Chloro-2-nitrophenyl)ethanone
    • 1-(5-Chloro-2-nitrophenyl)-1-ethanone
    • 5-Chloro-2-nitroacetophenone
    • Ethanone,1-(5-chloro-2-nitrophenyl)-
    • 2'-nitro-5'-chloroacetophenone
    • 5'-Chloro-2'-nitroacetophenone
    • Acetophenone,5'-chloro-2'-nitro
    • chloronitrophenylethanone
    • NSC 81223
    • 1-(5-chloro-2-mitropenyl)ethanone
    • 1-(5-Chloro-2-nitrophenyl)ethan-1-one
    • Acetophenone, 5'-chloro-2'-nitro-
    • Ethanone, 1-(5-chloro-2-nitrophenyl)-
    • NSC81223
    • HVXQVXNQKCPSLH-UHFFFAOYSA-N
    • 1-acetyl-5-chloro-2-nitrobenzene
    • SBB092516
    • TD1051
    • CS-W005469
    • 5 inverted exclamation mark -Chloro-2 inverted exclamation mark -nitroacetophenone
    • 18640-60-3
    • MFCD03787322
    • NSC-81223
    • SCHEMBL339922
    • 3W-0333
    • DTXSID40292265
    • AM20060993
    • EN300-262481
    • FT-0645952
    • J-503427
    • AKOS005070343
    • SY056874
    • AC-28657
    • CCG-40425
    • DB-065562
    • 1-(5-Chloro-2-nitrophenyl)-1-ethanone;5'-Chloro-2'-nitroacetophenone;
    • MDL： MFCD03787322
    • Inchi： 1S/C8H6ClNO3/c1-5(11)7-4-6(9)2-3-8(7)10(12)13/h2-4H,1H3
    • InChI Key： HVXQVXNQKCPSLH-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C(C)=O)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.00400
  • Monoisotopic Mass: 199.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 63-65 ºC
  • Boiling Point: 332.2°C at 760 mmHg
  • Flash Point: 154.7°C
  • Refractive Index: 1.573
  • Solubility: Very slightly soluble (0.24 g/l) (25 º C),
  • PSA: 62.89000
  • LogP: 2.97400

1-(5-Chloro-2-nitrophenyl)-1-ethanone Security Information

1-(5-Chloro-2-nitrophenyl)-1-ethanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(5-Chloro-2-nitrophenyl)-1-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM250694-10g
1-(5-Chloro-2-nitrophenyl)ethanone
 18640-60-3 95+%
10g
 $138 2021-06-16
Chemenu
CM250694-25g
1-(5-Chloro-2-nitrophenyl)ethanone
 18640-60-3 95+%
25g
 $252 2021-06-16
Chemenu
CM250694-100g
1-(5-Chloro-2-nitrophenyl)ethanone
 18640-60-3 95+%
100g
 $636 2021-06-16
Chemenu
CM250694-10g
1-(5-Chloro-2-nitrophenyl)ethanone
 18640-60-3 95+%
10g
 $138 2022-06-12
Chemenu
CM250694-25g
1-(5-Chloro-2-nitrophenyl)ethanone
 18640-60-3 95+%
25g
 $252 2022-06-12
Chemenu
CM250694-100g
1-(5-Chloro-2-nitrophenyl)ethanone
 18640-60-3 95+%
100g
 $636 2022-06-12
Apollo Scientific
OR15281-1g
5'-Chloro-2'-nitroacetophenone
 18640-60-3
1g
 £15.00 2025-02-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C841746-1g
1-(5-Chloro-2-nitrophenyl)ethanone
 18640-60-3 98%
1g
 171.00 2021-05-17
Fluorochem
077026-1g
1-(5-Chloro-2-nitrophenyl)ethanone
 18640-60-3 95%
1g
 ￡25.00 2022-03-01
Fluorochem
077026-5g
1-(5-Chloro-2-nitrophenyl)ethanone
 18640-60-3 95%
5g
 ￡65.00 2022-03-01

1-(5-Chloro-2-nitrophenyl)-1-ethanone Production Method

1-(5-Chloro-2-nitrophenyl)-1-ethanone Related Literature

Related Categories

18640-60-3 (1-(5-Chloro-2-nitrophenyl)-1-ethanone) Related Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.